Cas no 2171193-83-0 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid
• CAS No: 2171193-83-0
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5777306
• PubChem ID: 165876847
• Update Time: 2025-10-31

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1574787
• 2171193-83-0
• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pyridine-3-carboxylic acid
• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid

• Inchi： 1S/C26H25N3O5/c1-2-17(12-24(30)28-18-11-16(25(31)32)13-27-14-18)29-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-11,13-14,17,23H,2,12,15H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-/m1/s1
• InChI Key： PYFWTHDAFJYITF-QGZVFWFLSA-N
• SMILES： O(C(N[C@@H](CC(NC1C=NC=C(C(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid

Introduction to 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic Acid (CAS No. 2171193-83-0)

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid, identified by its CAS number 2171193-83-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of bioactive small molecules. The intricate structure of this molecule, featuring a pyridine core and multiple functional groups, makes it a subject of intense study for researchers aiming to uncover novel pharmacological mechanisms.

The molecular framework of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid incorporates several key features that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in peptide synthesis and can influence the compound's solubility and stability. Additionally, the amide and carboxylic acid functionalities provide opportunities for hydrogen bonding and interactions with biological targets, which are critical for drug-receptor binding.

In recent years, there has been a growing interest in developing molecules that can modulate protein-protein interactions (PPIs) and other complex biological pathways. The structure of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid suggests that it may have the potential to interact with various proteins, making it a promising candidate for further investigation. Specifically, the pyridine ring can serve as a scaffold for binding to metal ions or other small molecule targets, while the chiral center at the 3-position adds another layer of specificity.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The ability to design molecules that selectively interact with specific biological targets is crucial for improving treatment outcomes and minimizing side effects. The research community has been actively exploring ways to leverage the unique properties of this compound to develop new drugs that address unmet medical needs.

The synthesis of 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating the preparation of this compound.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit desirable properties such as high affinity for its target and good metabolic stability. These characteristics are essential for any drug candidate that aims to reach clinical trials. Further research is needed to fully elucidate its mechanism of action and assess its potential therapeutic benefits.

In conclusion, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopyridine-3-carboxylic acid represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of innovative treatments for various diseases.